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Compound of Interest

Compound Name: Silver picrate

Cat. No.: B086978 Get Quote

An in-depth exploration of the chemical, physical, and biological properties of silver picrate
monohydrate, including detailed experimental protocols and safety guidelines for laboratory

professionals.

Introduction
Silver picrate monohydrate, with the chemical formula C₆H₂AgN₃O₇·H₂O, is a yellow

crystalline solid that has historically been of interest for its antimicrobial properties.[1][2] It is a

salt derived from picric acid (2,4,6-trinitrophenol), a strong acid and a powerful explosive.[3]

Consequently, silver picrate itself is a highly sensitive and explosive material, particularly

when dry, and requires specialized handling procedures.[2][4] This technical guide provides a

comprehensive overview of the properties, synthesis, and potential applications of silver
picrate monohydrate, with a strong emphasis on safety protocols. It is intended for

researchers, scientists, and drug development professionals who may encounter this

compound in their work.

Physicochemical Properties
Silver picrate monohydrate is characterized by its distinct yellow color and crystalline

structure.[1] Its properties are largely dictated by the presence of the picrate anion and the

silver cation. The highly nitrated aromatic ring of the picrate anion contributes to its energetic

nature.[3]
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Property Value Source(s)

Molecular Formula C₆H₂AgN₃O₇·H₂O [1][5]

Molecular Weight 353.98 g/mol (monohydrate) [6]

Appearance Yellow crystals or powder [1][7]

Solubility

Soluble in approximately 50

parts water; sparingly soluble

in alcohol; slightly soluble in

acetone and glycerol; insoluble

in chloroform and ether.[1]

[1]

Density 1.856 g/cm³ [8]

Boiling Point 303.6°C at 760 mmHg [8]

Flash Point 133.9°C [8]

Vapor Pressure 0.000514 mmHg at 25°C [8]

Structural Information
The structure of silver picrate involves the electrostatic interaction between the silver(I) cation

(Ag⁺) and the picrate anion (C₆H₂(NO₂)₃O⁻). The picrate anion is stabilized by the electron-

withdrawing nitro groups on the phenolic ring.[3] The monohydrate form incorporates one

molecule of water into its crystal lattice.

Synthesis and Characterization
The synthesis of silver picrate monohydrate must be approached with extreme caution due to

its explosive nature. The following protocol is based on a method for preparing metal picrates

and should only be performed by experienced personnel in a controlled laboratory setting with

appropriate safety measures in place.[9]

Experimental Protocol: Synthesis of Silver Picrate
Objective: To synthesize silver picrate via the reaction of silver oxide with picric acid in a

suitable solvent.
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Materials:

Silver(I) oxide (Ag₂O)

Picric acid (wetted with >30% water)

Diethylene glycol monoethyl ether

Non-metallic spatula

Glass or enamel reaction vessel

Magnetic stirrer and stir bar

Heating mantle

Procedure:

In a glass or enamel reaction vessel, create a mixture of silver oxide and diethylene glycol

monoethyl ether.

Carefully add wetted picric acid to the mixture, ensuring a slight excess of silver oxide

remains.

Gently warm the mixture to approximately 90°C while stirring continuously. A reaction will

occur, and the silver picrate will form and dissolve in the solvent.

Allow the reaction to proceed to completion.

Upon cooling, the silver picrate can be precipitated or crystallized out of the solution.

Safety Precautions:

All work must be conducted in a fume hood with a blast shield.

Personal protective equipment (flame-resistant lab coat, safety goggles, face shield, and

appropriate gloves) is mandatory.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.benchchem.com/product/b086978?utm_src=pdf-body
https://www.benchchem.com/product/b086978?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086978?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Avoid friction, shock, and heat, as dry picric acid and its salts are highly explosive.[10][11]

[12]

Use only non-metallic tools to handle picric acid and silver picrate.[13]

Ensure the picric acid used is adequately wetted. If there are any signs of dryness or

crystallization, do not handle the container and contact safety personnel immediately.[10][11]

Characterization Methods
The characterization of silver picrate monohydrate can be performed using various analytical

techniques to confirm its identity and purity.

UV-Visible Spectroscopy: To observe the characteristic absorbance of the picrate anion.

Fourier-Transform Infrared (FTIR) Spectroscopy: To identify the functional groups present in

the molecule.

X-Ray Diffraction (XRD): To determine the crystal structure.

Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA): To study its

thermal stability and decomposition profile. These analyses should be performed with

extreme caution due to the explosive nature of the compound.

Safety and Handling
The primary hazard associated with silver picrate is its potential for explosion, especially when

dry.[2][4] It is also a flammable solid and can be ignited by heat, sparks, or flames.[2]

Hazard Summary
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Hazard Description Source(s)

Explosive

Dry material is highly sensitive

to shock, friction, and heat.[2]

[4]

[2][4]

Flammable Solid
May be ignited by heat,

sparks, or flames.[2]
[2]

Toxicity

May be toxic by ingestion.

Contact can cause irritation to

the skin, eyes, and mucous

membranes.[4]

[4]

Incompatibilities

Reacts violently with

acetylene, ammonia, hydrogen

peroxide, and ethyleneimine.

Avoid contact with organic or

other readily oxidizable

materials.[2]

[2]

Safe Handling and Storage
Storage: Store in its original container in a cool, dry, well-ventilated area, away from heat and

light. The container must be kept tightly closed, and the material should be kept wet with at

least 30% water.[2][4]

Handling: Always handle in a fume hood with a blast shield. Use non-metallic spatulas and

avoid grinding or subjecting the material to friction or shock.[13]

Spills: In case of a small spill, wet down the material with water and dike for later disposal.

For large spills, evacuate the area and contact emergency responders.[4]

Antimicrobial Properties and Mechanism of Action
Silver and its compounds have a long history of use as antimicrobial agents.[8][14][15][16][17]

Silver picrate was historically used as an antiprotozoal agent, particularly against

Trichomonas.[1] The antimicrobial activity of silver compounds is primarily attributed to the

silver ion (Ag⁺).[18]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://nj.gov/health/eoh/rtkweb/documents/fs/1673.pdf
https://cameochemicals.noaa.gov/chemical/4444
https://nj.gov/health/eoh/rtkweb/documents/fs/1673.pdf
https://cameochemicals.noaa.gov/chemical/4444
https://nj.gov/health/eoh/rtkweb/documents/fs/1673.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1673.pdf
https://cameochemicals.noaa.gov/chemical/4444
https://cameochemicals.noaa.gov/chemical/4444
https://nj.gov/health/eoh/rtkweb/documents/fs/1673.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1673.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1673.pdf
https://cameochemicals.noaa.gov/chemical/4444
https://cdn.vanderbilt.edu/vu-URL/wp-content/uploads/sites/425/2023/06/20172435/CSP-Picric-Acid.pdf
https://cameochemicals.noaa.gov/chemical/4444
https://en.wikipedia.org/wiki/Medical_uses_of_silver
https://pubmed.ncbi.nlm.nih.gov/19566416/
https://silverinstitute.opt-wp.cloud.bosslogics.com/wp-content/uploads/2017/01/SilverInMedicine.pdf
https://srebrnakapljica.si/wp-content/uploads/2022/03/Long_History.pdf
https://173839.fs1.hubspotusercontent-na1.net/hubfs/173839/Studies%20with%20Disclaimers/Silver%20in%20Medicine-%20A%20Brief%20History%20BC%20335%20to%20Present.pdf
https://www.benchchem.com/product/b086978?utm_src=pdf-body
https://www.drugfuture.com/chemdata/silver-picrate.html
https://www.frontiersin.org/journals/microbiology/articles/10.3389/fmicb.2016.01831/full
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086978?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mechanism of Action of Silver Ions
The antimicrobial action of silver ions is multifaceted and involves several mechanisms that

ultimately lead to microbial cell death.

Cell Wall and Membrane Interaction: Silver ions can bind to the negatively charged

components of the bacterial cell wall and membrane, disrupting their integrity and

permeability.[19][20][21]

Inhibition of Cellular Respiration: Ag⁺ can interfere with respiratory enzymes in the bacterial

electron transport chain, leading to the production of reactive oxygen species (ROS) and

subsequent oxidative stress.[18]

Interaction with Biomolecules: Once inside the cell, silver ions can bind to essential

biomolecules such as proteins and DNA. The binding to thiol groups (-SH) in enzymes can

inactivate them. Interaction with DNA can inhibit replication and transcription.[18][22]

In Vitro Antimicrobial Studies
While specific data for silver picrate is limited, a general protocol for evaluating the

antimicrobial activity of silver-containing compounds can be adapted.

Experimental Protocol: Broth Microdilution Assay for Minimum Inhibitory Concentration (MIC)

Determination

Objective: To determine the minimum concentration of a silver compound required to inhibit the

growth of a specific microorganism.

Materials:

Test microorganism (e.g., Staphylococcus aureus, Escherichia coli)

Appropriate broth medium (e.g., Mueller-Hinton Broth)

96-well microtiter plates

Silver compound stock solution
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Incubator

Procedure:

Prepare a standardized inoculum of the test microorganism.

In a 96-well plate, perform serial dilutions of the silver compound in the broth medium.

Add the microbial inoculum to each well.

Include positive (microorganism and broth) and negative (broth only) controls.

Incubate the plate at the optimal temperature for the microorganism (e.g., 37°C for 18-24

hours).

The MIC is determined as the lowest concentration of the silver compound at which no

visible growth of the microorganism is observed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b086978#silver-picrate-monohydrate-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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